Interaction of trivalent antimony with a CCHC zinc finger domain: potential relevance to the mechanism of action of antimonial drugs†
Chemical Communications Pub Date: 2008-08-26 DOI: 10.1039/B809186B
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